Cas no 146763-21-5 (1-Oxa-5-azacyclotetradecan-14-one,12-[(2,6-dideoxy-3-C-methyl-3-O-methyl-a-L-ribo-hexopyranosyl)oxy]-2-ethyl-3,9-dihydroxy-3,7,9,11,13-pentamethyl-10-[[3,4,6-trideoxy-3-(dimethylamino)-b-D-xylo-hexopyranosyl]oxy]-,[2R-(2R*,3S*,7R*,9R*,10R*,11S*,12S*,13R*)]- (9CI))

• Product Name: 1-Oxa-5-azacyclotetradecan-14-one,12-[(2,6-dideoxy-3-C-methyl-3-O-methyl-a-L-ribo-hexopyranosyl)oxy]-2-ethyl-3,9-dihydroxy-3,7,9,11,13-pentamethyl-10-[[3,4,6-trideoxy-3-(dimethylamino)-b-D-xylo-hexopyranosyl]oxy]-,[2R-(2R*,3S*,7R*,9R*,10R*,11S*,12S*,13R*)]- (9CI)
• CAS No: 146763-21-5
• MF: C₃₅H₆₆N₂O₁₁
• MW: 690.905352115631
• CID: 219594
• PubChem ID: 197545
• Update Time: 2025-04-19

1-Oxa-5-azacyclotetradecan-14-one,12-[(2,6-dideoxy-3-C-methyl-3-O-methyl-a-L-ribo-hexopyranosyl)oxy]-2-ethyl-3,9-dihydroxy-3,7,9,11,13-pentamethyl-10-[[3,4,6-trideoxy-3-(dimethylamino)-b-D-xylo-hexopyranosyl]oxy]-,[2R-(2R*,3S*,7R*,9R*,10R*,11S*,12S*,13R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-5-azacyclotetradecan-14-one,12-[(2,6-dideoxy-3-C-methyl-3-O-methyl-a-L-ribo-hexopyranosyl)oxy]-2-ethyl-3,9-dihydroxy-3,7,9,11,13-pentamethyl-10-[[3,4,6-trideoxy-3-(dimethylamino)-b-D-xylo-hexopyranosyl]oxy]-,[2R-(2R*,3S*,7R*,9R*,10R*,11S*,12S*,13R*)]- (9CI)
• 10-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,9-dihydroxy-12-(5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl)oxy-3,7,9,11,13-pentamethyl-1-oxa-5-azacyclotetradecan-14-one
• 1-Oxa-5-azacyclotetradecan-14-one,12-[(2,6-dideoxy-3-C-methyl-3-O-methyl-a-L-ribo-hexopyranosyl)oxy]-2-ethyl-3,9-dihydroxy-3,
• 10-Aza-10-demethyl-9-deoxo-11-deoxyerythromycin A
• 10-Aza-9-deoxo-11-deoxyerythromycin A
• 2-ethyl-3,9-dihydroxy-3,7,9,11,13-pentamethyl-14-oxo-10-{[3,4,6-trideoxy-3-(dimethylamino)hexopyranosyl]oxy}-1-oxa-5-azacyclotetradecan-12-yl 2,6-dideoxy-3-C-methyl-3-O-methylhexopyranoside
• Adddea
• 146763-21-5
• DTXSID10932904

• Inchi： 1S/C35H66N2O11/c1-13-25-34(8,42)18-36-17-19(2)15-33(7,41)30(48-32-27(38)24(37(10)11)14-20(3)44-32)21(4)28(22(5)31(40)46-25)47-26-16-35(9,43-12)29(39)23(6)45-26/h19-30,32,36,38-39,41-42H,13-18H2,1-12H3
• InChI Key： ZTAQKCQVXVRTAZ-UHFFFAOYSA-N
• SMILES： O(C1C(C(CC(C)O1)N(C)C)O)C1C(C)(CC(C)CNCC(C)(C(CC)OC(C(C)C(C1C)OC1CC(C)(C(C(C)O1)O)OC)=O)O)O

Computed Properties

• Exact Mass: 690.467
• Monoisotopic Mass: 690.467
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 48
• Rotatable Bond Count: 7
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 16
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Density: 1.17
• Boiling Point: 790.9°Cat760mmHg
• Flash Point: 432.1°C
• Refractive Index: 1.531